Enantiomeric specificity in the cyclohexa-amylose-catalysed hydrolysis of 3-carboxy-2,2,5,5-tetramethylpyrrolidin-1-oxy m-nitrophenyl ester

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710001621

Abstract

The asymmetric catalytic effect in the hydrolysis of racemic 3-carboxy-2,2,5,5-tetramethylpyrrolidin-1-oxy m-nitrophenyl ester by cyclohexa-amylose is the largest found so far in a model-enzyme catalysed hydrolysis of a carboxylic acid ester.

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